Cas no 10338-88-2 (Pyroside)

Pyroside structure
Pyroside structure
Product Name:Pyroside
CAS No:10338-88-2
MF:C14H18O8
MW:314.287925243378
CID:216849
PubChem ID:5315513
Update Time:2024-02-29

Pyroside Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,4-hydroxyphenyl, 6-acetate
    • Arbutin,6-acetate (7CI,8CI)
    • Pyroside
    • CHEBI:167933
    • 10338-88-2
    • [3,4,5-TRIHYDROXY-6-(4-HYDROXYPHENOXY)OXAN-2-YL]METHYL ACETATE
    • 6-O-Acetylarbutin
    • beta-D-Glucopyranoside, 4-hydroxyphenyl, 6-acetate
    • HY-N12080
    • DTXSID901242452
    • CS-0891519
    • Inchi: 1S/C14H18O8/c1-7(15)20-6-10-11(17)12(18)13(19)14(22-10)21-9-4-2-8(16)3-5-9/h2-5,10-14,16-19H,6H2,1H3/t10-,11-,12+,13-,14-/m1/s1
    • InChI Key: XABUTYXAHYMCDK-RKQHYHRCSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)O)O)O)OC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 314.10016753g/mol
  • Monoisotopic Mass: 314.10016753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 126
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